Cas no 126918-14-7 (1-(2,4-Difluorophenyl)-2-hydroxypropan-1-one)

• Product Name: 1-(2,4-Difluorophenyl)-2-hydroxypropan-1-one
• CAS No: 126918-14-7
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 867203
• Update Time: 2023-08-03

1-(2,4-Difluorophenyl)-2-hydroxypropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)-2-hydroxypropan-1-one
• 1-Propanone, 1-(2,4-difluorophenyl)-2-hydroxy-, (S)-
• REHMWFXPLWURSF-UHFFFAOYSA-N
• 2',4'-difluoro-2-hydroxypropiophenone
• 1-(2,4-Difluorophenyl)-2-hydroxypropan-1-one

• Inchi： 1S/C9H8F2O2/c1-5(12)9(13)7-3-2-6(10)4-8(7)11/h2-5,12H,1H3
• InChI Key： REHMWFXPLWURSF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C(C)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.294±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 260.2±25.0 ºC (760 Torr),
• Flash Point: 111.2±23.2 ºC,
• Solubility: Very slightly soluble (0.91 g/l) (25 º C),